Cas no 62935-22-2 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester)

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, 1-methylethyl ester
• propan-2-yl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
• DTXSID90539314
• 62935-22-2
• SCHEMBL5886602
• NVMMSHGNRGKTAR-UHFFFAOYSA-N
• +Expand

• InChIKey： NVMMSHGNRGKTAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7F5O2/c1-3(2)14-6(13)4(5(8)9)7(10,11)12/h3H,1-2H3
• SMILES： CC(C)OC(=O)C(=C(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 218.03661
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 218.03662027g/mol
• Heavy Atom Count: 14
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3